Cas no 1803566-57-5 (sodium 2-(3-methoxypyridin-2-yl)pentanoate)

• Product Name: sodium 2-(3-methoxypyridin-2-yl)pentanoate
• CAS No: 1803566-57-5
• MF: C₁₁H₁₆NNaO₃
• MW: 233.239414215088
• CID: 4615642
• PubChem ID: 86812313
• Update Time: 2025-06-08

sodium 2-(3-methoxypyridin-2-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(3-Methoxypyridin-2-yl)pentanoate
• sodium 2-(3-methoxypyridin-2-yl)pentanoate

• Inchi： 1S/C11H15NO3.Na.H/c1-3-5-8(11(13)14)10-9(15-2)6-4-7-12-10;;/h4,6-8H,3,5H2,1-2H3,(H,13,14);;
• InChI Key： BUFQSFYJKDOQCC-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1OC)(C(=O)O)CCC.[NaH]

Additional information on sodium 2-(3-methoxypyridin-2-yl)pentanoate

Introduction to Sodium 2-(3-methoxypyridin-2-yl)pentanoate (CAS No. 1803566-57-5)

Sodium 2-(3-methoxypyridin-2-yl)pentanoate, a compound with the chemical formula C₁₀H₁₅NaO₃, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number CAS No. 1803566-57-5, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a pyridine ring substituted with a methoxy group and linked to a pentanoate moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure, featuring a sodium salt of a pentanoic acid derivative, suggests its utility in forming stable complexes with other biomolecules. This characteristic is particularly valuable in drug design, where the ability to interact with biological targets in a controlled manner is crucial. The pyridine ring, known for its electron-deficient nature, can participate in hydrogen bonding and coordination interactions, enhancing its binding affinity to proteins and enzymes.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Sodium 2-(3-methoxypyridin-2-yl)pentanoate has been explored as a potential scaffold for designing novel inhibitors due to its structural flexibility and the presence of multiple functional groups. Researchers have leveraged its chemical properties to develop derivatives that exhibit potent activity against specific disease-related targets.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in diseases such as cancer. By modifying the pyridine ring and the pentanoate moiety, chemists have been able to create compounds that selectively inhibit aberrant kinase activity without affecting normal cellular processes. This targeted approach has led to the discovery of several promising drug candidates that are currently undergoing preclinical evaluation.

The pharmaceutical industry has also shown interest in using Sodium 2-(3-methoxypyridin-2-yl)pentanoate as a building block for more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it an ideal candidate for generating libraries of compounds for high-throughput screening. This approach has accelerated the discovery process by allowing researchers to rapidly test numerous derivatives for biological activity.

Recent studies have highlighted the compound's potential in treating neurological disorders. The pyridine ring's interaction with neurotransmitter receptors has been investigated as a means to modulate neuronal activity. By fine-tuning the substituents on the pyridine ring, researchers have identified compounds that show promise in models of Parkinson's disease and Alzheimer's disease. These findings underscore the importance of structure-activity relationships in developing effective treatments for neurodegenerative conditions.

In addition to its therapeutic applications, Sodium 2-(3-methoxypyridin-2-yl)pentanoate has found utility in materials science. Its ability to form coordination complexes with metal ions has been exploited in designing catalysts and sensors. These applications leverage the compound's unique electronic properties and its capacity to stabilize metal centers, enhancing catalytic efficiency and sensor sensitivity.

The synthesis of Sodium 2-(3-methoxypyridin-2-yl)pentanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridine precursor followed by esterification with pentanoic acid under basic conditions. Advances in synthetic methodologies have enabled more efficient routes, reducing the number of steps and improving overall scalability.

The compound's stability under various storage conditions is another critical factor that influences its practicality in pharmaceutical applications. Studies have demonstrated that Sodium 2-(3-methoxypyridin-2-yl)pentanoate remains stable when stored at room temperature or refrigerated conditions, making it suitable for long-term storage without significant degradation.

Ethical considerations are also important when developing new pharmaceuticals based on compounds like Sodium 2-(3-methoxypyridin-2-yl)pentanoate. Ensuring that synthetic processes are environmentally sustainable and that derivatives are thoroughly tested for safety are paramount. Collaborative efforts between chemists, biologists, and regulatory agencies help ensure that new drugs meet stringent quality standards before reaching clinical trials.

The future prospects for Sodium 2-(3-methoxypyridin-2-yl)pentanoate are promising, with ongoing research exploring new derivatives and applications. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in drug discovery and development. Its unique structural features make it a valuable tool for chemists seeking to design innovative therapeutic agents.